4-methyl-N-(6-(pyrrolidin-1-yl)pyrimidin-4-yl)-2-(thiophen-2-yl)thiazole-5-carboxamide

• IUPAC Name: 4-methyl-N-(6-pyrrolidin-1-ylpyrimidin-4-yl)-2-thiophen-2-yl-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C17H17N5OS2/c1-11-15(25-17(20-11)12-5-4-8-24-12)16(23)21-13-9-14(19-10-18-13)22-6-2-3-7-22/h4-5,8-10H,2-3,6-7H2,1H3,(H,18,19,21,23)
• InChI Key: PZSJVABEXGBEFN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=CC=CS2)C(=O)NC3=CC(=NC=N3)N4CCCC4
• Molecular Formula: C17H17N5OS2
• Molecular Weight: 371.5 g/mol

Description

4-methyl-N-(6-(pyrrolidin-1-yl)pyrimidin-4-yl)-2-(thiophen-2-yl)thiazole-5-carboxamide is a useful research compound. Its molecular formula is C17H17N5OS2 and its molecular weight is 371.48. The purity is usually 95%.
BenchChem offers high-quality 4-methyl-N-(6-(pyrrolidin-1-yl)pyrimidin-4-yl)-2-(thiophen-2-yl)thiazole-5-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-methyl-N-(6-(pyrrolidin-1-yl)pyrimidin-4-yl)-2-(thiophen-2-yl)thiazole-5-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Evaluation

• Novel pyrazolopyrimidines derivatives have been synthesized for their anticancer and anti-5-lipoxygenase activities, showcasing the potential of pyrimidine derivatives in therapeutic applications (Rahmouni et al., 2016).
• Research on thieno[2,3-d]-pyrimidine derivatives has demonstrated their potency as SARS-CoV 3C-like protease inhibitors, underscoring their relevance in antiviral drug development (Amira S. Abd El-All et al., 2016).
• A study focused on benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone has revealed their anti-inflammatory and analgesic properties, indicating the versatility of thiazole carboxamides in medicinal chemistry (Abu‐Hashem et al., 2020).

Antimicrobial and Anticancer Activities

• Synthesis of thiophene and N-substituted thieno[3,2-d] pyrimidine derivatives has been explored for their potent antitumor and antibacterial agents, highlighting the role of thiazole derivatives in addressing various microbial and cancer-related challenges (H. Hafez et al., 2017).
• Novel dicationic imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines have been identified as antiprotozoal agents, showcasing the potential of nitrogen-containing heterocycles in treating protozoal infections (Ismail et al., 2004).

Heterocyclic Synthesis

• The development of heterocyclic compounds, such as thiazolo[5,4-d]pyrimidines with molluscicidal properties, indicates the agricultural applications of such compounds in controlling pests (El-bayouki et al., 1988).
• Synthesis and characterization of pyrimidines clubbed with thiazolidinone have been explored for their antimicrobial and anticancer evaluation, further emphasizing the significance of thiazole carboxamides in drug discovery (Verma & Verma, 2022).